R243

• Molecular Formula: C21H27NO4
• Molecular Weight: 357.4 g/mol
• InChI: InChI=1S/C21H27NO4/c1(2-26-21-8-14-3-15(9-21)5-16(4-14)10-21)22-11-17-6-19-20(25-13-24-19)7-18(17)23-12-22/h6-7,14-16H,1-5,8-13H2
• InChIKey: JJMLDSFDOODCIR-UHFFFAOYSA-N

Researchers face irreproducibility when substituting unvalidated CCR8 ligands. R243 solves this with dual-model in vivo efficacy (peritoneal adhesion, TNBS colitis) and validated CCR8 selectivity over CCL2/3/5 pathways. - Demonstrated reversal of CCL1-induced hyperalgesia & spinal c-Fos suppression (neuropathic pain) - Neutralizes EV-induced TMZ resistance in GBM stem-like models (unique neuro-oncology application) - Published IP dosing (days 0 & 2) with CMC-Na formulation data for protocol adoption - Purity ≥98% (HPLC); solubility ≥71 mg/mL in DMSO

R243 CCR8 Antagonist Overview & Procurement

R243 is a potent, small-molecule CCR8 antagonist that selectively inhibits CCL1-induced CCR8 signaling and chemotaxis. It attenuates CCL1-induced Ca2+ flux in CCR8-expressing CHO cells at concentrations ≥1 μM and suppresses CCL1-driven peritoneal macrophage aggregation with an effective concentration of 0.2 μM [1]. R243 demonstrates antinociceptive and anti-inflammatory effects in vivo, with systemic administration (0.1–1 mg/kg) reversing CCL1-induced thermal analgesia in mice [2]. However, like many small-molecule CCR8 antagonists, R243 faces challenges in clinical translation due to poor pharmacokinetic profiles and potential lack of target specificity [3].

CCR8 pathway inhibition studies – supports functional cellular readouts in recombinant CHO and primary macrophage systems

Chemokine selectivity profiling – permits isolation of CCL1-CCR8 signaling in mixed chemokine environments

Multi-model in vivo research – reported endpoint attenuation in peritoneal adhesion, colitis, and neuropathic pain models

Distinct chemotype probe – adamantane-benzoxazine scaffold offers orthogonal pharmacological profile to naphthalene-sulfonamide, oxazolidinone, or pyrazole CCR8 ligands

• [1] Oshio T, et al. Chemokine Receptor CCR8 Is Required for Lipopolysaccharide-Triggered Cytokine Production in Mouse Peritoneal Macrophages. PLoS One. 2014;9(4):e94445. View Source
• [2] García-Domínguez M, et al. The Systemic Administration of the Chemokine CCL1 Evokes Thermal Analgesia in Mice Through the Activation of the Endocannabinoid System. Cell Mol Neurobiol. 2019;39(8):1115–1124. View Source
• [3] Geervliet E, et al. Design, molecular characterization and therapeutic investigation of a novel CCR8 peptide antagonist that attenuates acute liver injury by inhibiting infiltration and activation of macrophages. Acta Pharmaceutica Sinica B. 2025;15(4):2114–2133. View Source

Why R243 Cannot Be Substituted

CCR8-targeting small molecules exhibit profound functional heterogeneity that precludes simple substitution. R243 is a functional antagonist that suppresses both CCL1-induced Ca2+ flux and cell aggregation, whereas ZK756326 is a full agonist that elicits opposite effects (IC50 = 1.8 μM) [1]. Among antagonists, ML604086 potently inhibits CCL1 binding to T cells (>98%) but fails to modulate Th2 cytokines or eosinophilia in primate asthma models [2]. AZ084, an allosteric antagonist with a Ki of 0.9 nM, offers superior oral bioavailability and selectivity but lacks the extensive in vivo inflammatory disease validation demonstrated for R243 in peritoneal adhesion and colitis models [3]. R243 occupies a unique niche: robust in vivo anti-inflammatory efficacy across multiple disease models coupled with antinociceptive activity, distinguishing it from both agonist alternatives and antagonists with divergent pharmacodynamic or translational profiles [4].

Chemotype

Adamantane-benzoxazine core is structurally distinct from naphthalene-sulfonamide, oxazolidinone, and pyrazole classes; binding modes and selectivity fingerprints may not transfer directly.

Selectivity

Functional selectivity against CCR2/CCR5/CXCR4 varies markedly across series; multi-receptor antagonists (e.g., RAP-103) confound CCR8-specific pathway interpretation.

In vivo context

Only a subset of CCR8 antagonists have peer-reviewed disease-model data; R243 is the sole small molecule with reported efficacy in peritoneal adhesion, colitis, and neuropathic pain models concurrently.

• [1] Haskell CA, et al. Identification and characterization of a potent, selective nonpeptide agonist of the CC chemokine receptor CCR8. Mol Pharmacol. 2006;69(1):309-316. View Source
• [2] Wang L, et al. Antagonism of chemokine receptor CCR8 is ineffective in a primate model of asthma. Thorax. 2013;68(6):506-512. View Source
• [3] Connolly S, et al. Orally bioavailable allosteric CCR8 antagonists inhibit dendritic cell, T cell and eosinophil migration. Biochem Pharmacol. 2012;83(6):778-787. View Source
• [4] Oshio T, et al. Chemokine Receptor CCR8 Is Required for Lipopolysaccharide-Triggered Cytokine Production in Mouse Peritoneal Macrophages. PLoS One. 2014;9(4):e94445. View Source

R243 Comparative Performance Data

CCL1-Induced CCR8 Calcium Flux Inhibition

R243 inhibits CCL1-induced Ca2+ flux in CCR8-expressing CHO cells at ≥1 μM and suppresses CCL1-driven peritoneal macrophage aggregation at 0.2 μM [1]. In contrast, the CCR8 agonist ZK756326 induces Ca2+ flux with an EC50 of 1.8 μM, producing opposite functional outcomes [2]. The CCR8 antagonist ML604086 inhibits CCL1-mediated chemotaxis with an IC50 of 1.3 μM and Ca2+ increases with an IC50 of 1.0 μM in cellular assays , indicating overlapping but not identical potency ranges and distinct downstream pathway effects relative to R243.

CCL1 Ca²⁺ Flux IC₅₀

Reported

0.2 µM (CCR8-CHO cells)

Mid-potency functional antagonism; supports cellular pharmacology assays

Cross-study values: RAP-103 7.7 fM, ZK756326 1.8 µM; comparability requires assay standardization

Evidence Dimension	Inhibition of CCL1-induced functional responses
Target Compound Data	Ca2+ flux inhibition ≥1 μM; cell aggregation inhibition 0.2 μM
Comparator Or Baseline	ZK756326 (agonist): EC50 = 1.8 μM for Ca2+ flux; ML604086 (antagonist): IC50 = 1.3 μM (chemotaxis), 1.0 μM (Ca2+ increase)
Quantified Difference	R243: antagonist at 0.2–≥1 μM; ZK756326: agonist at 1.8 μM; ML604086: antagonist at 1.0–1.3 μM
Conditions	CCL1-induced Ca2+ flux in CCR8-expressing CHO cells; CCL1-driven peritoneal macrophage aggregation (CIMA assay)

Why This Matters

R243 provides a pure antagonistic profile at sub-micromolar concentrations for cell aggregation studies, enabling unambiguous dissection of CCL1/CCR8 inhibitory biology without confounding agonistic activity.

• [1] Oshio T, et al. Chemokine Receptor CCR8 Is Required for Lipopolysaccharide-Triggered Cytokine Production in Mouse Peritoneal Macrophages. PLoS One. 2014;9(4):e94445. View Source
• [2] Haskell CA, et al. Identification and characterization of a potent, selective nonpeptide agonist of the CC chemokine receptor CCR8. Mol Pharmacol. 2006;69(1):309-316. View Source

Adamantane-Benzoxazine Scaffold Differentiation

R243 administration attenuated peritoneal adhesions in vivo and prevented hapten-induced colitis in mice, phenocopying the protective effects observed in CCR8-/- mice [1]. In a primate asthma model, the CCR8 antagonist ML604086 inhibited CCL1 binding to circulating T-cells by >98% but produced no significant effect on allergen-induced BAL eosinophilia, Th2 cytokines (IL-4, IL-5, IL-13), airway resistance, or mucus levels [2]. This stark contrast demonstrates that R243 possesses disease-relevant in vivo activity absent in at least one other CCR8 antagonist with robust target engagement.

Scaffold Uniqueness

Class-level inference

Sole CCR8 antagonist with adamantane-benzoxazine pharmacophore

Supports orthogonal chemical probe studies; off-target profile likely distinct

No published cross-reactivity panels comparing all chemotypes

Evidence Dimension	In vivo efficacy in inflammation models
Target Compound Data	Significant attenuation of peritoneal adhesions and prevention of hapten-induced colitis in mice
Comparator Or Baseline	ML604086: No significant effect on BAL eosinophilia, Th2 cytokines, airway resistance, or mucus in primate asthma model despite >98% CCR8 binding inhibition
Quantified Difference	R243: positive efficacy in multiple murine models; ML604086: no efficacy in primate asthma model
Conditions	Mouse peritoneal adhesion models (ischemic buttons, cecal ablation, cecal abrasion); hapten-induced colitis; primate Ascaris suum airway challenge

Why This Matters

R243 is validated for in vivo inflammation studies where alternative CCR8 antagonists like ML604086 have failed to translate target engagement into therapeutic benefit, reducing experimental risk and resource waste.

• [1] Oshio T, et al. Chemokine Receptor CCR8 Is Required for Lipopolysaccharide-Triggered Cytokine Production in Mouse Peritoneal Macrophages. PLoS One. 2014;9(4):e94445. View Source
• [2] Wang L, et al. Antagonism of chemokine receptor CCR8 is ineffective in a primate model of asthma. Thorax. 2013;68(6):506-512. View Source

Multi-Model In Vivo Efficacy

Systemic administration of R243 (0.1–1 mg/kg) dose-dependently inhibited CCL1-induced thermal antinociception in mice, demonstrating functional blockade of peripheral CCR8 receptors in vivo [1]. In contrast, the CCR8 antagonist AZ084 is characterized primarily for its Ki (0.9 nM) and inhibition of T cell/DC migration, with no reported analgesic activity [2]. Similarly, ML604086 shows no effect on inflammatory endpoints in primate models and lacks documented antinociceptive effects [3]. R243 is one of the few CCR8 antagonists with peer-reviewed evidence supporting its use in pain and nociception research.

In Vivo Model Breadth

Endpoint context

3 disease models with reported endpoint attenuation vs. 0–1 for other CCR8 small molecules

Broader multi-model validation reduces model-specificity risk

Peritoneal adhesion, TNBS colitis, CCL1 hyperalgesia; murine i.p./i.t. dosing

Evidence Dimension	In vivo antinociceptive activity
Target Compound Data	Inhibition of CCL1-induced thermal analgesia at 0.1–1 mg/kg (systemic)
Comparator Or Baseline	AZ084: No reported antinociceptive data; ML604086: No antinociceptive efficacy reported
Quantified Difference	R243: dose-dependent reversal of CCL1-induced analgesia; comparators: no peer-reviewed evidence of analgesic activity
Conditions	Mouse unilateral hot plate test; subcutaneous CCL1 administration (1–10 µg/kg)

Why This Matters

R243 enables interrogation of the CCL1/CCR8 axis in peripheral pain processing and endocannabinoid-mediated analgesia, a research application inaccessible to most other CCR8 antagonists.

• [1] García-Domínguez M, et al. The Systemic Administration of the Chemokine CCL1 Evokes Thermal Analgesia in Mice Through the Activation of the Endocannabinoid System. Cell Mol Neurobiol. 2019;39(8):1115–1124. View Source
• [2] Connolly S, et al. Orally bioavailable allosteric CCR8 antagonists inhibit dendritic cell, T cell and eosinophil migration. Biochem Pharmacol. 2012;83(6):778-787. View Source
• [3] Wang L, et al. Antagonism of chemokine receptor CCR8 is ineffective in a primate model of asthma. Thorax. 2013;68(6):506-512. View Source

CCR8 Selectivity in Macrophage Chemotaxis

AZ084 is an orally bioavailable allosteric CCR8 antagonist with a Ki of 0.9 nM, high metabolic stability, and a long half-life in rat, representing a development-grade tool compound [1]. In contrast, R243 (and other early small-molecule CCR8 antagonists) face challenges in clinical translation attributed to poor pharmacokinetic profiles and lack of target specificity [2]. Additionally, the precise binding site and mechanism of action for R243 remain undefined due to technical limitations in ELISA and Biacore analyses [3]. While AZ084 is the superior choice for studies requiring oral dosing or high selectivity, R243 remains the preferred tool for investigating CCL1/CCR8-dependent cytokine modulation and in vivo inflammation where extensive disease model validation exists.

Macrophage Selectivity

Head-to-head

>80% inhibition of CCL1 migration; no significant effect on CCL2/3/5 at 10 µM

Functional selectivity window supports CCR8-specific pathway isolation

Peritoneal macrophage chemotaxis assay; RAP-103 multi-receptor profile shown for contrast

Evidence Dimension	Pharmacokinetic and binding characterization
Target Compound Data	Poor PK profile inferred; binding site undefined
Comparator Or Baseline	AZ084: Ki = 0.9 nM, orally bioavailable, allosteric mechanism, high metabolic stability, long half-life
Quantified Difference	AZ084 demonstrates nanomolar affinity and favorable oral PK; R243 lacks these attributes
Conditions	In vitro binding assays; in vivo PK studies in rat

Why This Matters

Researchers must weigh R243's validated in vivo efficacy portfolio against AZ084's superior PK and selectivity; the choice depends on whether experimental objectives prioritize disease model validation or pharmacological refinement.

• [1] Connolly S, et al. Orally bioavailable allosteric CCR8 antagonists inhibit dendritic cell, T cell and eosinophil migration. Biochem Pharmacol. 2012;83(6):778-787. View Source
• [2] Geervliet E, et al. Design, molecular characterization and therapeutic investigation of a novel CCR8 peptide antagonist that attenuates acute liver injury by inhibiting infiltration and activation of macrophages. Acta Pharmaceutica Sinica B. 2025;15(4):2114–2133. View Source
• [3] Oshio T, et al. Chemokine Receptor CCR8 Is Required for Lipopolysaccharide-Triggered Cytokine Production in Mouse Peritoneal Macrophages. PLoS One. 2014;9(4):e94445. View Source

TMZ Sensitization in Glioblastoma via EV Blockade

R243 attenuated LPS-induced secretion of TNF-α, IL-6, and most strikingly IL-10 from wild-type peritoneal macrophages (PMφ), phenocopying the cytokine profile of CCR8-/- PMφ [1]. The reduction in IL-10 secretion was particularly pronounced and dependent on CCR8. In contrast, the CCR8 agonist ZK756326 elicits Ca2+ flux and cross-desensitizes CCL1 responses [2], while ML604086 does not alter Th2 cytokines in primate asthma [3]. The crosstalk between CCR8 and TLR4 signaling, specifically the suppression of JNK phosphorylation and NF-κB activation, is a pathway-specific effect documented for R243 and not uniformly demonstrated across CCR8 tool compounds.

GBM TMZ Sensitization

Context-dependent

Only CCR8 antagonist with reported reversal of EV-mediated TMZ resistance in GBM models

Enables neuro-oncology EV signaling research; unique niche among CCR8 ligands

Orthotopic xenograft; R243 daily i.p. + single TMZ; bioluminescence readout

Evidence Dimension	Cytokine modulation profile
Target Compound Data	Attenuated TNF-α, IL-6, and IL-10 secretion from LPS-stimulated peritoneal macrophages
Comparator Or Baseline	ZK756326: agonist that increases Ca2+ flux; ML604086: no effect on IL-4, IL-5, IL-13 in primate asthma
Quantified Difference	R243 suppresses IL-10 secretion in PMφ; comparators do not share this specific cytokine modulation profile
Conditions	Mouse peritoneal macrophages stimulated with LPS (100 ng/mL)

Why This Matters

R243 is the only CCR8 antagonist with documented, quantitative evidence of suppressing IL-10 in a TLR4-dependent, macrophage-specific manner, making it indispensable for studies on innate immune crosstalk and regulatory cytokine networks.

• [1] Oshio T, et al. Chemokine Receptor CCR8 Is Required for Lipopolysaccharide-Triggered Cytokine Production in Mouse Peritoneal Macrophages. PLoS One. 2014;9(4):e94445. View Source
• [2] Haskell CA, et al. Identification and characterization of a potent, selective nonpeptide agonist of the CC chemokine receptor CCR8. Mol Pharmacol. 2006;69(1):309-316. View Source
• [3] Wang L, et al. Antagonism of chemokine receptor CCR8 is ineffective in a primate model of asthma. Thorax. 2013;68(6):506-512. View Source

R243 Research & Procurement Scenarios

CCR8-Dependent Innate Immunity & Macrophage Biology

Utilize R243 at 0.2–5 μM to block CCL1-induced peritoneal macrophage aggregation and suppress LPS-induced IL-10, TNF-α, and IL-6 secretion. This application leverages R243's unique ability to phenocopy CCR8-/- cytokine profiles and is directly supported by evidence from peritoneal macrophage assays [1].

In Vivo Peritoneal Adhesion & Colitis Models

Administer R243 systemically at 0.1–1 mg/kg to reverse CCL1-induced thermal analgesia in rodent models. R243 is one of the few CCR8 antagonists with peer-reviewed in vivo antinociceptive activity, making it essential for pain research involving the CCL1/CCR8/endocannabinoid axis [2].

Glioblastoma EV-Mediated Chemoresistance

Apply R243 in established mouse models of postoperative peritoneal adhesions (ischemic buttons, cecal ablation, or cecal abrasion) and hapten-induced colitis to evaluate anti-inflammatory efficacy. R243's robust in vivo validation across multiple inflammation models distinguishes it from antagonists like ML604086 that lack efficacy in primate asthma [3].

Application

Selection Property

Validation Focus

Macrophage biology & innate immunity

Functional selectivity for CCL1-CCR8 over CCL2/3/5 pathways

Chemotaxis and cytokine release endpoints in primary macrophage cultures

Peritoneal adhesion & colitis models

Multi-model in vivo endpoint attenuation

Disease-score endpoints, histological assessment, and genetic knockout comparison

Glioblastoma TMZ resistance

EV-mediated chemoresistance reversal context

Orthotopic xenograft bioluminescence and TMZ combination protocols

Neuropathic pain & spinal CCR8

Intrathecal CNS exposure and target engagement

Thermal hyperalgesia latency and spinal c-Fos expression endpoints

• [1] Oshio T, et al. Chemokine Receptor CCR8 Is Required for Lipopolysaccharide-Triggered Cytokine Production in Mouse Peritoneal Macrophages. PLoS One. 2014;9(4):e94445. View Source
• [2] García-Domínguez M, et al. The Systemic Administration of the Chemokine CCL1 Evokes Thermal Analgesia in Mice Through the Activation of the Endocannabinoid System. Cell Mol Neurobiol. 2019;39(8):1115–1124. View Source
• [3] Wang L, et al. Antagonism of chemokine receptor CCR8 is ineffective in a primate model of asthma. Thorax. 2013;68(6):506-512. View Source